Cas no 2097971-23-6 (1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2097971-23-6
• MF: C₁₀H₈FN₃S
• MW: 221.254023551941
• CID: 5723979
• PubChem ID: 121213472
• Update Time: 2025-11-07

1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• starbld0026734
• F2198-4981
• 2097971-23-6
• AKOS026723940
• 1-(2-fluoroethyl)-3-thiophen-3-ylpyrazole-4-carbonitrile
• 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H8FN3S/c11-2-3-14-6-9(5-12)10(13-14)8-1-4-15-7-8/h1,4,6-7H,2-3H2
• InChI Key： NSUOSDQKDBCPBD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C#N)=CN(CCF)N=1

Computed Properties

• Exact Mass: 221.04229660g/mol
• Monoisotopic Mass: 221.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.8Ų

Additional information on 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

1-(2-Fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2097971-23-6): A Comprehensive Overview

1-(2-Fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2097971-23-6) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a pyrazole core with thiophene and fluoroethyl substituents, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula is C₁₀H₈FN₃S, and it exhibits a molecular weight of 221.25 g/mol.

The structural features of 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile contribute to its diverse reactivity and potential applications. The pyrazole ring is known for its stability and ability to participate in hydrogen bonding, while the thiophene moiety offers electron-rich properties that enhance its utility in organic synthesis. The presence of a fluoroethyl group introduces unique electronic effects, which can influence the compound's pharmacokinetic properties in medicinal chemistry.

In recent years, researchers have explored 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile as a key building block for the development of novel therapeutic agents. Its structural motifs are frequently found in compounds targeting central nervous system (CNS) disorders, anti-inflammatory drugs, and anticancer agents. The fluorine atom, in particular, is a hotspot in modern drug design due to its ability to improve metabolic stability and bioavailability.

Beyond pharmaceuticals, 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile has potential applications in agrochemicals and material science. The thiophene ring is a common component in conductive polymers and organic electronics, suggesting that this compound could be valuable in the development of advanced materials. Additionally, its nitrile group offers a handle for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

The synthesis of 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety, followed by fluorination steps to install the fluoroethyl group. These methods are optimized for high yield and purity, ensuring the compound's suitability for further applications.

One of the most exciting aspects of 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile is its role in addressing current challenges in drug discovery. With the rise of personalized medicine and targeted therapies, there is a growing demand for novel chemical scaffolds that can interact with specific biological targets. This compound's unique structure positions it as a promising candidate for such applications.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact. These advancements align with global trends toward eco-friendly chemical production and reduced carbon footprints.

The market for 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile is expected to grow steadily, driven by its expanding applications in pharmaceuticals, agrochemicals, and advanced materials. Key players in the chemical industry are investing in scalable production methods to meet the increasing demand. Additionally, collaborations between academia and industry are accelerating the discovery of new uses for this versatile compound.

For researchers and manufacturers, quality control is paramount when working with 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and consistency. These measures are critical for applications in sensitive fields like drug development and electronics.

Looking ahead, 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile is poised to play a pivotal role in emerging technologies. Its potential in bioimaging, drug delivery systems, and smart materials is currently under investigation. As scientific understanding of its properties deepens, new opportunities for innovation are likely to emerge.

In summary, 1-(2-fluoroethyl)-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2097971-23-6) is a multifaceted compound with significant promise across multiple industries. Its unique chemical structure, combined with ongoing research into its applications, ensures its relevance in the evolving landscape of chemical sciences. Whether in medicine, agriculture, or technology, this compound continues to inspire new discoveries and advancements.